N-(2-ethoxyphenyl)-3-(3-fluorobenzamido)benzofuran-2-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-3-[(3-fluorobenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H19FN2O4/c1-2-30-20-13-6-4-11-18(20)26-24(29)22-21(17-10-3-5-12-19(17)31-22)27-23(28)15-8-7-9-16(25)14-15/h3-14H,2H2,1H3,(H,26,29)(H,27,28)
• InChI Key: QTWUGJIWTVWOPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=CC=C4)F
• Molecular Formula: C24H19FN2O4
• Molecular Weight: 418.4 g/mol

Description

N-(2-ethoxyphenyl)-3-(3-fluorobenzamido)benzofuran-2-carboxamide is a chemical compound that belongs to the class of benzofuran derivatives. It is a synthetic drug that has shown promising results in scientific research for its potential use in treating various medical conditions.

Scientific Research Applications

Benzofuran as an Emerging Scaffold for Antimicrobial Agents Benzofuran derivatives have been identified as promising structures in the search for new drugs, particularly in the realm of antimicrobial therapy. Resistance to antibiotics is a significant global challenge, and benzofuran compounds have emerged as potential candidates to address this issue. Their unique structural features and biological activities make them a privileged structure in drug discovery. For example, some benzofuran derivatives have been used in treating skin diseases such as cancer or psoriasis. The versatility of the benzofuran scaffold allows for the development of compounds with improved bioavailability and other pharmacological properties necessary for effective antimicrobial agents (Hiremathad et al., 2015).

Benzofuran Derivatives in Drug Development Benzofuran derivatives have been investigated for their potential in various therapeutic applications beyond antimicrobial effects. These compounds have shown a range of biological activities, including anticancer, antitubercular, antidiabetic, anti-Alzheimer, and anti-inflammatory properties. The benzofuran nucleus is a common feature in many bioactive natural and synthetic compounds, highlighting its importance in pharmaceuticals, agriculture, and polymers. The ongoing research aims to understand the structure-activity relationships (SAR) of these compounds better, enhancing their therapeutic activities compared to existing drugs (Dawood, 2019).

Natural Sources, Bioactivity, and Synthesis of Benzofuran Derivatives The investigation into benzofuran compounds also extends to their natural sources, synthesis, and bioactivity. These compounds are recognized for their anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. Innovative methods for constructing benzofuran rings have been developed, facilitating the synthesis of complex benzofuran derivatives. This research area's focus is on discovering novel natural products and developing synthetic strategies that allow for the creation of benzofuran-based drugs with significant therapeutic potential (Miao et al., 2019).